Cas no 2640843-80-5 (5-chloro-N-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine)

• Product Name: 5-chloro-N-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine
• CAS No: 2640843-80-5
• MF: C₁₇H₂₀ClN₅O₂
• MW: 361.826002120972
• CID: 5316480
• PubChem ID: 155800587
• Update Time: 2025-05-22

5-chloro-N-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(5-Chloro-2-pyrimidinyl)methylamino]-1-piperidinyl](5-cyclopropyl-3-isoxazolyl)methanone
• 2640843-80-5
• AKOS039967328
• F6673-9034
• 5-chloro-N-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine

• Inchi： 1S/C17H20ClN5O2/c1-22(17-19-9-12(18)10-20-17)13-4-6-23(7-5-13)16(24)14-8-15(25-21-14)11-2-3-11/h8-11,13H,2-7H2,1H3
• InChI Key： MQZNNTPKITYBBV-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)N(C)C1CCN(C(C2C=C(C3CC3)ON=2)=O)CC1

Computed Properties

• Exact Mass: 361.1305526g/mol
• Monoisotopic Mass: 361.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.3±60.0 °C(Predicted)
• pka: 1.90±0.10(Predicted)

Additional information on 5-chloro-N-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine

5-Chloro-N-[1-(5-Cyclopropyl-1,2-Oxazole-3-Carbonyl)Piperidin-4-Yl]-N-Methylpyrimidin-2-Amine: A Comprehensive Overview

The compound with CAS No. 2640843-80-5, known as 5-chloro-N-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrimidine ring, a piperidine ring, and an oxazole moiety, all interconnected in a manner that imparts unique chemical and biological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the pyrimidine ring in this compound suggests its potential role in targeting specific biological pathways associated with cancer. Additionally, the oxazole moiety is known for its ability to enhance the stability and bioavailability of molecules, making this compound a promising candidate for further research in medicinal chemistry.

The cyclopropyl group attached to the oxazole ring adds another layer of complexity to this molecule. Cyclopropane rings are known for their unique strain energy and reactivity, which can influence the molecule's interaction with biological targets. This feature makes the compound an interesting subject for studying non-covalent interactions and molecular recognition processes.

From a synthetic standpoint, the construction of this molecule involves a series of intricate reactions, including coupling reactions and cyclization processes. Researchers have employed advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling to assemble the various fragments of this compound. These techniques not only highlight the versatility of modern organic synthesis but also underscore the importance of precise control over reaction conditions to achieve high yields and purity.

Recent advancements in computational chemistry have enabled researchers to perform detailed docking studies on this compound. These studies have revealed potential binding affinities with key enzymes and receptors involved in various disease states. For instance, simulations suggest that the compound may interact with kinase enzymes, which are critical targets in cancer therapy. Such findings pave the way for further experimental validation and optimization of this compound as a therapeutic agent.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate solubility and permeability, which are essential properties for drug candidates. However, further research is required to assess its bioavailability and metabolic stability in vivo. Understanding these parameters will be crucial for determining its suitability as a lead compound in drug development programs.

The incorporation of multiple functional groups within this molecule also raises questions about its potential toxicity and safety profile. Regulatory agencies require rigorous testing to ensure that such compounds meet stringent safety standards before they can be considered for clinical trials. Nonetheless, the structural diversity of this compound presents an opportunity for chemists to explore various modifications that could enhance its therapeutic index.

Looking ahead, the development of 5-chloro-N-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine represents a significant step forward in the design of multifunctional molecules with tailored biological activities. As research progresses, it is anticipated that this compound will contribute valuable insights into the relationship between molecular structure and biological function.

In conclusion, CAS No. 2640843-80-5 stands as a testament to the ingenuity of modern organic chemistry and its potential to address pressing challenges in medicine and beyond. With continued research efforts, this compound has the potential to unlock new avenues for therapeutic intervention and advance our understanding of complex biological systems.